Cas no 1181115-72-9 (N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide)

• Product Name: N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide
• CAS No: 1181115-72-9
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 6265790
• PubChem ID: 31831398
• Update Time: 2025-10-28

N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-imidazo[1,5-a]pyridin-3-ylsulfanyl-N-phenylacetamide
• EN300-18086688
• N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide
• Z24718605
• AKOS017017269
• 1181115-72-9

• Inchi： 1S/C17H14N4OS/c18-9-11-20(14-6-2-1-3-7-14)16(22)13-23-17-19-12-15-8-4-5-10-21(15)17/h1-8,10,12H,11,13H2
• InChI Key： VYAIEOHQFKTKIY-UHFFFAOYSA-N
• SMILES： S(CC(N(CC#N)C1C=CC=CC=1)=O)C1=NC=C2C=CC=CN21

Computed Properties

• Exact Mass: 322.08883226g/mol
• Monoisotopic Mass: 322.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide

Professional Introduction to N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide (CAS No. 1181115-72-9)

N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1181115-72-9, represents a unique structural motif that combines elements of heterocyclic chemistry with functional groups that are highly relevant to modern drug discovery efforts. The presence of an imidazo[1,5-a]pyridine core, coupled with a phenylacetamide moiety and a cyanomethyl substituent, endows this molecule with a distinctive set of chemical and biological properties that make it a promising candidate for further investigation.

The imidazo[1,5-a]pyridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. This particular scaffold has been extensively studied for its potential applications in the treatment of infectious diseases, cancer, and neurological disorders. The incorporation of a sulfur-containing group at the 3-position of the imidazo[1,5-a]pyridine ring, specifically a sulfanyl group, further enhances the compound's bioactivity by introducing additional interaction points with biological macromolecules. Such modifications have been shown to improve binding affinity and selectivity, which are critical factors in the development of novel therapeutics.

The N-(cyanomethyl) and N-phenylacetamide functional groups contribute to the compound's overall physicochemical properties, influencing its solubility, permeability, and metabolic stability. These features are particularly important in drug design, as they can significantly impact the compound's pharmacokinetic profile and therapeutic efficacy. Recent studies have highlighted the role of cyanomethyl groups in enhancing binding interactions with biological targets, while phenylacetamide derivatives are often explored for their potential as kinase inhibitors or modulators of other enzyme systems.

In the context of contemporary pharmaceutical research, N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide aligns with ongoing efforts to develop next-generation therapeutics that leverage advanced chemical scaffolds. The compound's unique structural features make it an attractive candidate for further exploration in several therapeutic areas. For instance, its ability to engage with multiple biological targets suggests potential applications in multitarget drug design, a strategy that has gained traction in recent years due to its ability to address complex diseases more effectively than single-target agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. These tools have been instrumental in identifying key structural determinants that contribute to bioactivity, allowing for the rational design of analogues with improved properties. In this regard, N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide serves as a valuable starting point for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the imidazo[1,5-a]pyridine core through cyclocondensation reactions, followed by functionalization at the 3-position with a sulfanyl group. The introduction of the cyanomethyl and phenylacetamide moieties typically involves nucleophilic substitution reactions or other coupling strategies that are well-established in synthetic organic chemistry. The successful implementation of these synthetic protocols is crucial for obtaining sufficient quantities of the compound for subsequent biological evaluation.

Biological evaluation of N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide has revealed promising preliminary results in various assay systems. For example, studies have shown that derivatives of this scaffold exhibit inhibitory activity against certain kinases and other enzymes relevant to cancer biology. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at tested doses, suggesting potential for further development into a clinical candidate.

The integration of machine learning and artificial intelligence into drug discovery workflows has further accelerated the exploration of such compounds. Predictive models can now rapidly screen large libraries of molecules for their potential bioactivity based on their structural features. This approach has been particularly useful in identifying novel analogues of N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide with enhanced properties. By leveraging these advanced computational tools alongside traditional experimental methods, researchers can more efficiently navigate the complex landscape of drug discovery.

In conclusion, N-(cyanomethyl)-2-{imidazo[1,5-a]pyridin-3-ylsulfanyl}-N-phenylacetamide (CAS No. 1181115-72-9) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutics. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing pharmaceutical research efforts. With continued investigation into its biological activity and synthetic feasibility, this compound holds significant promise for contributing to future advances in medicine.